Cas no 1250552-15-8 (N-cyclooctyl-1-methylpyrrolidin-3-amine)

• Product Name: N-cyclooctyl-1-methylpyrrolidin-3-amine
• CAS No: 1250552-15-8
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5167857
• PubChem ID: 61461598
• Update Time: 2026-03-04

N-cyclooctyl-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclooctyl-1-methylpyrrolidin-3-amine
• 3-Pyrrolidinamine, N-cyclooctyl-1-methyl-

• Inchi： 1S/C13H26N2/c1-15-10-9-13(11-15)14-12-7-5-3-2-4-6-8-12/h12-14H,2-11H2,1H3
• InChI Key： MWXSLOWRRYXNPL-UHFFFAOYSA-N
• SMILES： N(C1CCCCCCC1)C1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3

Additional information on N-cyclooctyl-1-methylpyrrolidin-3-amine

Introduction to N-cyclooctyl-1-methylpyrrolidin-3-amine (CAS No. 1250552-15-8)

N-cyclooctyl-1-methylpyrrolidin-3-amine, a compound with the chemical identifier CAS No. 1250552-15-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-cyclooctyl-1-methylpyrrolidin-3-amine make it a promising candidate for further investigation in various biomedical contexts.

The molecular structure of this compound consists of a cyclooctyl group attached to a methyl-substituted pyrrolidine ring, with an amine functional group at the 3-position. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The cycloalkyl moiety, in particular, is known to enhance lipophilicity, which can be advantageous for drug delivery systems and membrane permeability. Additionally, the presence of the amine group suggests potential for hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Pyrrolidine derivatives have shown promise in this area, particularly due to their ability to interact with receptors and enzymes involved in neural signaling. N-cyclooctyl-1-methylpyrrolidin-3-amine has been studied for its potential role in affecting pathways related to cognition, motor control, and pain perception. Preliminary research indicates that this compound may exhibit properties similar to other pyrrolidine-based drugs that have demonstrated efficacy in preclinical models.

The synthesis of N-cyclooctyl-1-methylpyrrolidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclooctyl group necessitates careful consideration of stereochemistry to ensure the desired isomer is obtained. Advanced synthetic techniques, such as transition metal catalysis and asymmetric hydrogenation, have been employed to optimize yield and purity. These methods align with contemporary trends in synthetic chemistry aimed at improving efficiency and sustainability.

One of the most compelling aspects of studying N-cyclooctyl-1-methylpyrrolidin-3-amine is its potential as a scaffold for drug design. The structural flexibility of the pyrrolidine ring allows for modifications at multiple positions, enabling researchers to fine-tune pharmacological properties such as potency, selectivity, and metabolic stability. This adaptability has led to its exploration in various therapeutic areas, including central nervous system disorders and inflammatory conditions. The compound's unique profile makes it an attractive candidate for structure-based drug design approaches.

Recent advancements in computational chemistry have further enhanced the study of N-cyclooctyl-1-methylpyrrolidin-3-amine. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been utilized to predict binding affinities and understand molecular interactions at an atomic level. These computational methods complement experimental data and provide valuable insights into the compound's mechanism of action. Such integrative approaches are becoming increasingly important in modern drug discovery pipelines.

The pharmacokinetic profile of N-cyclooctyl-1-methylpyrrolidin-3-amine is another critical area of investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical translation. Initial findings suggest that the compound exhibits moderate bioavailability and a reasonable half-life, which are favorable attributes for a potential therapeutic agent. Further research is needed to optimize these parameters through structural modifications.

In conclusion, N-cyclooctyl-1-methylpyrrolidin-3-amine (CAS No. 1250552-15-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As our understanding of neural pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex neurological disorders. The ongoing investigation into its synthesis, pharmacology, and potential therapeutic applications underscores its importance as a subject of scientific inquiry.